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Compound of Interest

Compound Name: Acifluorfen-methyl

Cat. No.: B165782

Acifluorfen-methyl: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Acifluorfen-methyl, a diphenyl
ether herbicide. It details its chemical properties, mechanism of action, toxicological profile, and
analytical methodologies for its detection.

Core Chemical and Physical Properties

Acifluorfen-methyl is chemically known as methyl 5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-
nitrobenzoate[1][2][3]. Its fundamental properties are summarized below.
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Property Value Source
CAS Number 50594-67-7 [2]
Molecular Formula C15HoCIF3NOs [2]
Molecular Weight 375.68 g/mol

methyl 5-[2-chloro-4-
IUPAC Name (trifluoromethyl)phenoxy]-2-
nitrobenzoate
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Mechanism of Action: Protoporphyrinogen Oxidase
Inhibition
Acifluorfen-methyl functions as a potent inhibitor of the enzyme protoporphyrinogen oxidase

(PPO). This enzyme is critical in the tetrapyrrole biosynthesis pathway, which is responsible for
the production of essential molecules like chlorophyll and heme.

The inhibition of PPO by Acifluorfen-methyl leads to the accumulation of protoporphyrinogen
IX, which then leaks from its normal location within the plastid into the cytoplasm. Here, it is
rapidly oxidized to protoporphyrin IX. Protoporphyrin 1X is a powerful photosensitizing
molecule. In the presence of light and oxygen, it generates reactive oxygen species (ROS),
such as singlet oxygen. These ROS cause rapid lipid peroxidation of cell membranes, leading
to membrane disruption, leakage of cellular contents, and ultimately, cell death. This light-
dependent photooxidative damage is the primary mode of herbicidal action.
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Mechanism of action of Acifluorfen-methyl.

Toxicological Profile

The acute toxicity of Acifluorfen and its sodium salt has been evaluated in various animal
models.
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Species Route LDso Toxicity Class Source
Rat (male) Oral 2025 mg/kg Slightly Toxic
Rat (female) Oral 1370 mg/kg Slightly Toxic
Rat (sodium salt)  Oral 1300 mg/kg Slightly Toxic
Rabbit Dermal >2000 mg/kg -
Inhalation (4- )
Rat >6.9 mg/L air -
hour)
Practically
Mallard Duck Oral 2821 mg/kg )
Nontoxic
Bobwhite Quail Oral 325 mg/kg Moderately Toxic

Chronic exposure to high doses of Acifluorfen in rats has been associated with decreased food

consumption and increased liver and kidney weights. In the United States, Acifluorfen is

classified as a General Use Pesticide (GUP) but products containing it carry the "DANGER"

signal word due to the risk of serious eye injury.

Experimental Protocols: Analytical Determination

The determination of Acifluorfen-methyl and its metabolites in environmental and biological

matrices is crucial for regulatory and research purposes. High-Performance Liquid

Chromatography (HPLC) and Gas Chromatography (GC) are commonly employed techniques.

Sample Preparation for Soil Analysis (EPA Method

A9208)

This protocol outlines the extraction of Acifluorfen and its metabolites from soil samples.

o Extraction: Homogenize soil samples sequentially with the following solvents:

o 10% acetone in a solution of 0.5M KCIl and 0.1M NaOH (pH > 13.0).

o A 9:1 mixture of acetone and 1N HCI.
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o Methanol. After each extraction, centrifuge the sample and decant the supernatant.

Acidification and Partitioning: Combine the first two extracts and acidify with 1N HCI.
Partition the combined extracts twice with dichloromethane.

Drying and Concentration: Pass the organic phase through phase separation paper to
remove water. Add acetonitrile and concentrate the sample.

Derivatization (for GC analysis): Methylate an aliquot of the concentrated sample using
trimethylsilyl diazomethane in hexane. Reconstitute the sample in toluene for GC analysis.

Cleanup for HPLC: An aliquot of the non-derivatized concentrate is used for HPLC analysis.

Chromatographic Conditions

High-Performance Liquid Chromatography (HPLC) with UV or Fluorescence Detection

Application: Determination of Acifluorfen and its amine metabolite in crops and soil.
Column: A reverse-phase C18 column is typically used.

Mobile Phase: A gradient of acetonitrile and water or an ammonium phosphate-methanol
mobile phase can be employed.

Detection: UV detection is suitable for Acifluorfen, while a fluorescence detector is used for
the acifluorfen-amine metabolite.

Limit of Quantification (LOQ): 10 pg/kg (ppb) in soil for all analytes. A modified method using
UPLC/MS/MS can achieve an LOQ of 5 ug/kg for Acifluorfen. In crops, the detection limit by
HPLC-UV is reported to be 0.02 ppm.

Gas Chromatography (GC) with Electron Capture Detection (ECD)

Application: Analysis of methylated derivatives of Acifluorfen and its metabolites in soil.
Column: A high-resolution fused silica capillary GC column is appropriate.

Injector: Splitless injection is commonly used.
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o Detector: An Electron Capture Detector (ECD) provides high sensitivity for halogenated
compounds like Acifluorfen-methyl.

o Limit of Quantification (LOQ): 10 pg/kg (ppb) in soil for methylated analytes.

General analytical workflow for Acifluorfen-methyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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